N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide

• IUPAC Name: N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C15H21NO3/c1-15(2,3)10-6-7-12(17)11(9-10)16-14(18)13-5-4-8-19-13/h6-7,9,13,17H,4-5,8H2,1-3H3,(H,16,18)
• InChI Key: FLPYPIXHZCWUQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)O)NC(=O)C2CCCO2
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide, also known as Boc-L-Leucine-OXL or OXL-1, is a novel compound that has gained attention in the scientific research community due to its potential use in drug development.

Mechanism of Action

The mechanism of action of N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide is not fully understood. However, it is believed to interact with metal ions, which can lead to the formation of metal complexes. These metal complexes have been studied for their potential use in cancer therapy.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide are not well documented. However, studies have shown that metal complexes formed using N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide as a ligand have exhibited cytotoxic effects on cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide in lab experiments is its ability to form metal complexes, which can be studied for their potential use in cancer therapy. However, one limitation is the multi-step synthesis process required to obtain N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide, which can be time-consuming and costly.

Future Directions

There are several future directions for the study of N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide. One direction is the study of its potential use as a chiral auxiliary in asymmetric synthesis. Another direction is the study of its potential use in the development of new cancer therapies. Additionally, further research can be conducted to better understand the mechanism of action and biochemical and physiological effects of N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide.

Synthesis Methods

N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide can be synthesized using a multi-step reaction process. The first step involves the protection of the carboxylic acid group of L-leucine using tert-butyloxycarbonyl (Boc) to form N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamidee. The second step involves the reaction of N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamidee with oxalyl chloride to form N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamidee-OXL. The final step involves the removal of the Boc group using trifluoroacetic acid to obtain N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide.

Scientific Research Applications

N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide has shown promising results in scientific research applications. It has been used as a ligand for the synthesis of metal complexes, which have been studied for their potential use in cancer therapy. Additionally, N-(5-tert-butyl-2-hydroxyphenyl)oxolane-2-carboxamide has been studied for its potential use as a chiral auxiliary in asymmetric synthesis.